Cas no 309735-05-5 (5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole)

5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole is a benzimidazole derivative characterized by its methoxy and sulfanyl functional groups. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules due to its benzimidazole core, which is known for its versatility in medicinal chemistry. The presence of the 4-methylbenzylsulfanyl moiety may enhance lipophilicity, potentially improving membrane permeability. Its structural features suggest utility in the design of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its use in research applications, including drug discovery and mechanistic studies. Proper handling and storage are recommended to maintain its integrity.
5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole structure
309735-05-5 structure
Product Name:5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole
CAS No:309735-05-5
MF:C16H16N2OS
MW:284.38
CID:5272362
PubChem ID:702869
Update Time:2025-08-05

5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-2-[(4-methylphenyl)methylsulfanyl]-1H-benzimidazole
    • 1H-Benzimidazole, 6-methoxy-2-[[(4-methylphenyl)methyl]thio]-
    • CS-0089599
    • Z16077046
    • AKOS001617262
    • CHEMBL2018916
    • CCG-16700
    • DA-50083
    • HY-124938
    • 5-methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole
    • EX-A5366
    • 5-METHOXY-2-{[(4-METHYLPHENYL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE
    • ABC-1
    • AG-205/13888042
    • SR-01000434449-1
    • STK729287
    • EU-0005141
    • HRUYBRGMRSNLNW-UHFFFAOYSA-N
    • 6-methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole
    • SR-01000434449
    • 309735-05-5
    • Oprea1_077516
    • BDBM50380530
    • AKOS005531038
    • 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole
    • Inchi: 1S/C16H16N2OS/c1-11-3-5-12(6-4-11)10-20-16-17-14-8-7-13(19-2)9-15(14)18-16/h3-9H,10H2,1-2H3,(H,17,18)
    • InChI Key: HRUYBRGMRSNLNW-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=C(C)C=C2)NC2=CC(OC)=CC=C2N=1

Computed Properties

  • Exact Mass: 284.09833431g/mol
  • Monoisotopic Mass: 284.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • Color/Form: Solid powder

5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole Pricemore >>

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Additional information on 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole

5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole: An Overview of a Promising Compound

5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole (CAS No. 309735-05-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This benzimidazole derivative features a methoxy group and a sulfanyl moiety attached to a 4-methylbenzyl group, which collectively contribute to its distinct chemical and biological characteristics.

The benzimidazole core is a well-known scaffold in medicinal chemistry, often found in various pharmaceuticals due to its favorable pharmacological properties. The presence of the methoxy group and the sulfanyl moiety in the structure of 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole enhances its lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole in various therapeutic areas. One notable application is its use as an antifungal agent. Research has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, including induction of apoptosis, inhibition of angiogenesis, and modulation of cell cycle progression.

The pharmacokinetic profile of 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole has been extensively studied to assess its suitability for clinical use. Results indicate that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for effective drug delivery. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed.

To further explore the therapeutic potential of 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating fungal infections and cancer. Early results from these trials are promising, with positive outcomes reported in both patient cohorts.

In conclusion, 5-Methoxy-2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole (CAS No. 309735-05-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both antifungal and anticancer therapies. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.

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